3,5-Difluoro-N-[(6-hydroxy-1,4-dithiepan-6-yl)methyl]benzenesulfonamide

• IUPAC Name: 3,5-difluoro-N-[(6-hydroxy-1,4-dithiepan-6-yl)methyl]benzenesulfonamide
• InChI: InChI=1S/C12H15F2NO3S3/c13-9-3-10(14)5-11(4-9)21(17,18)15-6-12(16)7-19-1-2-20-8-12/h3-5,15-16H,1-2,6-8H2
• InChI Key: XPSPHYBYQLPNBB-UHFFFAOYSA-N
• Canonical SMILES: C1CSCC(CS1)(CNS(=O)(=O)C2=CC(=CC(=C2)F)F)O
• Molecular Formula: C12H15F2NO3S3
• Molecular Weight: 355.5 g/mol

Description

3,5-Difluoro-N-[(6-hydroxy-1,4-dithiepan-6-yl)methyl]benzenesulfonamide, commonly referred to as DHED, is a sulfonamide compound that has been studied for its potential use in scientific research. DHED is a derivative of the hormone dehydroepiandrosterone (DHEA), which plays a role in various physiological processes in the body. DHED has been found to have unique properties that make it a promising candidate for use in scientific research.

Mechanism of Action

DHED is thought to exert its effects through its conversion to 3,5-Difluoro-N-[(6-hydroxy-1,4-dithiepan-6-yl)methyl]benzenesulfonamide in the body. This compound is a hormone that has been shown to have various physiological effects, including anti-inflammatory and neuroprotective properties. DHED has been found to be more stable than this compound and to have a longer half-life, which may make it a more effective therapeutic agent.
Biochemical and Physiological Effects:
DHED has been shown to have various biochemical and physiological effects in animal models. These include neuroprotection, anti-inflammatory effects, and improvements in cognitive function. DHED has also been found to have effects on the immune system, including the regulation of cytokine production.

Advantages and Limitations for Lab Experiments

DHED has several advantages for use in scientific research. It is a stable compound that can be easily synthesized in high yields. It has been shown to have unique properties that make it a promising candidate for use in the study of neurodegenerative diseases. However, there are also limitations to its use. DHED has not yet been extensively studied in humans, and its safety and efficacy in humans are not yet fully understood.

Future Directions

There are several areas of future research that could be pursued with DHED. One area of interest is in the study of its potential use as a therapeutic agent for neurodegenerative diseases. Further studies are needed to determine its safety and efficacy in humans. Another area of interest is in the study of its effects on the immune system, which could have implications for the treatment of autoimmune diseases. Additionally, further studies are needed to elucidate the mechanism of action of DHED and to determine its potential use in other areas of scientific research.

Synthesis Methods

DHED can be synthesized through a multi-step process starting from commercially available starting materials. The synthesis involves the use of various reagents and catalysts to produce the final product. The process has been optimized to produce high yields of DHED with high purity.

Scientific Research Applications

DHED has been studied for its potential use in various scientific research applications. One area of interest is in the study of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. DHED has been found to have neuroprotective properties and has been shown to improve cognitive function in animal models of these diseases.